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Compound of Interest

Compound Name: [GIn144]-PLP (139-151)

Cat. No.: B15613474

Researchers and laboratory professionals handling [GIn144]-PLP (139-151) must adhere to
established safety protocols to ensure a secure laboratory environment. While a specific Safety
Data Sheet (SDS) for [GIn144]-PLP (139-151) is not readily available, guidance can be taken
from the SDS for the closely related peptide, PLP (139-151). According to available data, PLP
(139-151) is not classified as a hazardous substance or mixture.[1] However, standard
laboratory precautions should always be observed.

Personal Protective Equipment (PPE) and Handling

When working with [GIn144]-PLP (139-151), it is imperative to use appropriate personal
protective equipment. This includes, but is not limited to, safety glasses, gloves, and a
laboratory coat. All handling of the lyophilized powder or solutions should be conducted in a
well-ventilated area, preferably within a fume hood, to avoid inhalation of dust or aerosols.[1]

First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
ensuring eyelids are held open. Seek medical attention.[1]

» Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with water.[1]

« Inhalation: Move to an area with fresh air. If breathing becomes difficult, seek immediate
medical attention.[1]
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 Ingestion: Wash out the mouth with water. Do not induce vomiting and seek medical advice.

[1]

Chemical and Physical Properties Summary

For reference and handling purposes, the following table summarizes the known properties of
the related peptide, PLP (139-151).

Property Value Reference

Molecular Formula C72H104N20017 --INVALID-LINK--[1]
Molecular Weight 1521.72 g/mol --INVALID-LINK--[1]
Appearance White to off-white powder --INVALID-LINK--[2]
Solubility Soluble in water to 2 mg/ml --INVALID-LINK--[3]
Storage Temperature -20°C --INVALID-LINK--[3]

Spill and Disposal Procedures

In the event of a spill, prevent further leakage and keep the material away from drains or water
courses.[1] Absorb solutions with an inert, liquid-binding material such as diatomite or universal
binders.[1] Following absorption, decontaminate surfaces and equipment by scrubbing with
alcohol.[1]

Proper disposal of [GIn144]-PLP (139-151) and its containers should be conducted in
accordance with local, state, and federal regulations for non-hazardous chemical waste.

Step-by-Step Disposal Protocol:

o Collection: Collect all waste material, including unused peptide, contaminated consumables
(e.g., pipette tips, tubes), and spill cleanup materials, in a designated and clearly labeled
chemical waste container.

e Inactivation (if required by local protocol): While not classified as hazardous, some
institutional protocols may require the inactivation of biological molecules. This can often be
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achieved by treating the waste with a 10% bleach solution or a suitable chemical disinfectant
for a specified contact time.

o Packaging: Ensure the waste container is securely sealed to prevent leakage.

o Labeling: Clearly label the waste container with the contents, including the name of the
chemical and any solvents used.

o Storage: Store the sealed waste container in a designated, secure area away from
incompatible materials, pending collection.

o Disposal: Arrange for the disposal of the chemical waste through your institution's
environmental health and safety (EHS) office or a licensed chemical waste disposal
contractor.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of [GIn144]-PLP
(139-151).
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Caption: Disposal workflow for [GIn144]-PLP (139-151).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Procedures for [GIn144]-
PLP (139-151)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156134744#gIn144-plp-139-151-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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